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Compound of Interest

Compound Name: SA-VA

Cat. No.: B12376047 Get Quote

Salicylic acid (SA) and jasmonic acid (JA) are critical phytohormones that play central roles in

regulating plant growth, development, and, most notably, responses to environmental stress.

SA is primarily associated with inducing resistance against biotrophic and semi-biotrophic

pathogens, as well as the establishment of systemic acquired resistance (SAR), a long-lasting,

broad-spectrum immunity. Conversely, JA and its derivatives, collectively known as

jasmonates, are key in orchestrating defenses against necrotrophic pathogens and herbivorous

insects. The signaling pathways of SA and JA are complex and are known to interact, often

antagonistically, to fine-tune the plant's defense response.

The Salicylic Acid (SA) Signaling Pathway
The SA signaling pathway is pivotal for activating defenses against biotrophic pathogens. A key

regulator in this pathway is NONEXPRESSOR OF PATHOGENESIS-RELATED GENES 1

(NPR1).

Upon pathogen challenge, SA levels increase in the plant. In the cytoplasm, NPR1 exists as an

oligomer, held together by disulfide bonds. The accumulation of SA leads to a change in the

cellular redox state, which results in the reduction of these disulfide bonds and the release of

NPR1 monomers. These monomers then translocate to the nucleus.

In the nucleus, NPR1 interacts with TGA transcription factors. This interaction is crucial for the

activation of a large set of defense-related genes, including the Pathogenesis-Related (PR)

genes, which encode proteins with antimicrobial activities. This transcriptional reprogramming

is a hallmark of SA-mediated defense and SAR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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